Cas no 76792-96-6 (1-Naphthalenol,4-[(2S)-2-hydroxy-3-[(1-methylethyl)amino]propoxy]-)

• Product Name: 1-Naphthalenol,4-[(2S)-2-hydroxy-3-[(1-methylethyl)amino]propoxy]-
• CAS No: 76792-96-6
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 548530
• PubChem ID: 11301400
• Update Time: 2025-04-19

1-Naphthalenol,4-[(2S)-2-hydroxy-3-[(1-methylethyl)amino]propoxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol,4-[(2S)-2-hydroxy-3-[(1-methylethyl)amino]propoxy]-
• (S)-4-Hydroxy Propranolol
• (S)-1-(Isopropylamino)-3-[(4-hydroxynaphthalen-1-yl)oxy]-2-propanol
• 4-[(2S)-2-Hydroxy-3-[(1-methylethyl)amino]propoxy]-1-naphthalenol
• 4-hydroxypranolol
• 4-hydroxypropranol
• 4-OH-propranolol
• rac-4'-hydroxypropranolol
• 4-[(2S)-2-hydroxy-3-(propan-2-ylamino)propoxy]naphthalen-1-ol
• (-)-4-Hydroxypropranolol
• DTXSID701312988
• 1-Naphthalenol, 4-((2S)-2-hydroxy-3-((1-methylethyl)amino)propoxy)-
• 4-Hydroxypropranolol, (-)-
• UNII-E5AR0D881E
• Q27276889
• 4-[(2S)-2-hydroxy-3-[(propan-2-yl)amino]propoxy]naphthalen-1-ol
• E5AR0D881E
• (S)-4-Hydroxypropranolol
• 76792-96-6

• Inchi： 1S/C16H21NO3/c1-11(2)17-9-12(18)10-20-16-8-7-15(19)13-5-3-4-6-14(13)16/h3-8,11-12,17-19H,9-10H2,1-2H3/t12-/m0/s1
• InChI Key： CWEPACWBWIOYID-LBPRGKRZSA-N
• SMILES： O(C1C=CC(=C2C=CC=CC=12)O)C[C@H](CNC(C)C)O

Computed Properties

• Exact Mass: 275.15200
• Monoisotopic Mass: 275.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.7A^2

Experimental Properties

• PSA: 61.72000
• LogP: 2.67400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives